Cas no 25844-84-2 (Benzonitrile, 2-hydroxy-3,5-dinitro-)
25844-84-2 structure
Product Name:Benzonitrile, 2-hydroxy-3,5-dinitro-
CAS No:25844-84-2
MF:C7H3N3O5
MW:209.115821123123
CID:1424269
PubChem ID:14826686
Update Time:2025-04-20
Benzonitrile, 2-hydroxy-3,5-dinitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 2-hydroxy-3,5-dinitro-
- 2-hydroxy-3,5-dinitrobenzonitrile
- DTXSID20564452
- 25844-84-2
-
- Inchi: 1S/C7H3N3O5/c8-3-4-1-5(9(12)13)2-6(7(4)11)10(14)15/h1-2,11H
- InChI Key: FNVOGKWUFJGJHB-UHFFFAOYSA-N
- SMILES: OC1C(C#N)=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 209.00729
- Monoisotopic Mass: 209.00727020g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 136Ų
Experimental Properties
- PSA: 130.3
Benzonitrile, 2-hydroxy-3,5-dinitro- Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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